Cas no 1355190-04-3 (6-ethoxy-4-methylpyridine-3-carbaldehyde)

• Product Name: 6-ethoxy-4-methylpyridine-3-carbaldehyde
• CAS No: 1355190-04-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 5218069
• Update Time: 2026-03-06

6-ethoxy-4-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxy-4-methyl-pyridine-3-carbaldehyde
• 6-Ethoxy-4-methylnicotinaldehyde
• 6-ethoxy-4-methylpyridine-3-carbaldehyde

• Inchi： 1S/C9H11NO2/c1-3-12-9-4-7(2)8(6-11)5-10-9/h4-6H,3H2,1-2H3
• InChI Key： XBCSAOVZDQUSGJ-UHFFFAOYSA-N
• SMILES： C1=NC(OCC)=CC(C)=C1C=O

Additional information on 6-ethoxy-4-methylpyridine-3-carbaldehyde

Comprehensive Overview of 6-Ethoxy-4-methylpyridine-3-carbaldehyde (CAS No. 1355190-04-3)

6-Ethoxy-4-methylpyridine-3-carbaldehyde (CAS No. 1355190-04-3) is a specialized organic compound belonging to the pyridine derivative family. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, agrochemical development, and material science. The presence of both ethoxy and aldehyde functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential, particularly in the context of drug discovery and green chemistry.

One of the most frequently searched questions about 6-Ethoxy-4-methylpyridine-3-carbaldehyde is its role in medicinal chemistry. The compound's unique structure allows it to act as a precursor for the synthesis of various bioactive molecules. For instance, its aldehyde group can undergo condensation reactions to form Schiff bases, which are pivotal in developing antimicrobial and anticancer agents. Additionally, the ethoxy substituent enhances the compound's solubility and stability, making it a preferred choice for high-throughput screening in drug development pipelines.

Another trending topic related to this compound is its application in sustainable chemistry. With the global shift toward eco-friendly practices, researchers are investigating how 6-Ethoxy-4-methylpyridine-3-carbaldehyde can be synthesized using green solvents or catalytic methods to minimize environmental impact. This aligns with the growing demand for biodegradable intermediates in industrial processes. Furthermore, its potential use in photocatalysis and energy storage materials has sparked interest among scientists working on renewable energy solutions.

The compound's physicochemical properties, such as its molecular weight, boiling point, and solubility profile, are often queried in academic and industrial databases. These parameters are critical for optimizing reaction conditions in organic synthesis. For example, its moderate polarity makes it suitable for reactions in both polar and non-polar solvents, broadening its utility in diverse chemical processes. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize and validate its purity, ensuring reproducibility in research applications.

In the realm of agrochemicals, 6-Ethoxy-4-methylpyridine-3-carbaldehyde has shown promise as a building block for designing novel pesticides and herbicides. Its structural motifs can be modified to enhance target specificity and reduce off-target effects, addressing concerns about environmental toxicity. This is particularly relevant given the increasing regulatory scrutiny on chemical residues in food products. As a result, agrochemical companies are investing in research to leverage this compound's potential for developing safer crop protection solutions.

From a commercial perspective, the demand for 6-Ethoxy-4-methylpyridine-3-carbaldehyde is expected to rise, driven by its expanding applications in life sciences and material engineering. Suppliers and manufacturers are focusing on scalable production methods to meet the growing needs of academic institutions and industrial laboratories. Quality control measures, such as HPLC analysis and chromatographic purification, are emphasized to ensure batch-to-batch consistency, which is vital for regulatory compliance and end-user satisfaction.

In summary, 6-Ethoxy-4-methylpyridine-3-carbaldehyde (CAS No. 1355190-04-3) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role in drug discovery, sustainable chemistry, and agrochemical innovation underscores its importance in contemporary research. As scientific inquiries and industrial applications evolve, this compound is poised to remain a key player in advancing chemical synthesis and technological innovation.